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Compound of Interest

Compound Name: FPL-55712

Cat. No.: B1673991

For researchers and scientists engaged in drug development, the proper management and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of FPL-55712, a leukotriene antagonist. Adherence to these protocols is critical due to
the potential hazards associated with this compound.

Key Safety and Handling Data

A thorough understanding of the compound's properties is the first step in safe handling and
disposal. The following table summarizes key quantitative data for FPL-55712.

Property Value Reference
CAS Number 40785-97-5 [1]
Purity >97% [1]
Recommended Long-Term

-20°C [1]
Storage
Recommended Short-Term

2-8°C [1]

Storage

Pre-Disposal and Handling Protocols
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Before beginning any disposal procedure, it is crucial to handle FPL-55712 with appropriate
care to minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling FPL-55712. This includes:

Safety glasses or goggles|2]

Chemical-resistant gloves (e.g., plastic or rubber)[2][3]

A lab coat or chemical-resistant apron

Respiratory protection to avoid dust formation[1]

Handling and Storage Precautions:

Avoid contact with eyes, skin, and clothing.[1]

Wash thoroughly after handling.[1]

Keep the container tightly closed in a dry and well-ventilated place.[1]

Avoid ingestion and inhalation.[1]

Keep away from sources of ignition.[1]

Step-by-Step Disposal Procedure

The primary directive for the disposal of FPL-55712 is to prevent its release into the
environment. Therefore, it must not be disposed of down the drain or in regular waste streams.
The following protocol outlines the necessary steps for its safe disposal.

1. Waste ldentification and Segregation:

» Designate a specific and clearly labeled waste container for FPL-55712 and any materials
contaminated with it (e.g., pipette tips, gloves, empty vials).
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The label must include the chemical name "FPL-55712." its CAS number "40785-97-5," and
relevant hazard symbols.

. Containerization:

Collect solid waste, such as the powder form of the compound and contaminated
consumables, in a securely sealed and compatible container.

For solutions containing FPL-55712, use a leak-proof liquid waste container. Do not mix with
other incompatible chemical wastes.

. Accidental Release Measures:
In the event of a spill, evacuate the area and ensure adequate ventilation.
Wear full personal protective equipment.

For solid spills, carefully sweep up the material to avoid creating dust and place it in the
designated waste container.[1]

For liquid spills, absorb the material with an inert, non-combustible absorbent like vermiculite
or sand.[4]

. Storage of Waste:
Store the sealed waste container in a designated, well-ventilated waste accumulation area.
This area should be secure and accessible only to authorized personnel.[4]
Keep the waste container away from incompatible materials.

. Disposal Request and Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup.

Provide accurate information regarding the waste, including its name, quantity, and any
known hazards.
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+ Ensure that you receive and retain a certificate of disposal for your records.

FPL-55712 Disposal Workflow
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Caption: Logical workflow for the proper disposal of FPL-55712.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673991#fpl-55712-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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